4-(4-Chlorophenyl)cyclohexanecarboxylic acid
4-(4-Chlorophenyl)cyclohexanecarboxylic acid
Atovaquone Impurity 2 is an impurity of Atovaquone.
Brand Name:
Vulcanchem
CAS No.:
49708-81-8
VCID:
VC21344899
InChI:
InChI=1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16)
SMILES:
C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O
Molecular Formula:
C13H15ClO2
Molecular Weight:
238.71 g/mol
4-(4-Chlorophenyl)cyclohexanecarboxylic acid
CAS No.: 49708-81-8
Cat. No.: VC21344899
Molecular Formula: C13H15ClO2
Molecular Weight: 238.71 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Atovaquone Impurity 2 is an impurity of Atovaquone. |
|---|---|
| CAS No. | 49708-81-8 |
| Molecular Formula | C13H15ClO2 |
| Molecular Weight | 238.71 g/mol |
| IUPAC Name | 4-(4-chlorophenyl)cyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16) |
| Standard InChI Key | NXXDIEYTMQYWJU-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O |
| Canonical SMILES | C1CC(CCC1C2=CC=C(C=C2)Cl)C(=O)O |
| Appearance | White to off-white crystalline powder |
| Melting Point | 249-255°C |
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